Cas no 953941-27-0 (N-{2-4-(dimethylamino)phenylethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 953941-27-0
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 6052890
• PubChem ID: 16890434
• Update Time: 2025-05-23

N-{2-4-(dimethylamino)phenylethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenylethyl}-3-methylbenzene-1-sulfonamide
• N-(4-(dimethylamino)phenethyl)-3-methylbenzenesulfonamide
• F5020-0231
• N-{2-[4-(dimethylamino)phenyl]ethyl}-3-methylbenzene-1-sulfonamide
• N-[2-[4-(dimethylamino)phenyl]ethyl]-3-methylbenzenesulfonamide
• 953941-27-0
• AKOS016469636

• Inchi： 1S/C17H22N2O2S/c1-14-5-4-6-17(13-14)22(20,21)18-12-11-15-7-9-16(10-8-15)19(2)3/h4-10,13,18H,11-12H2,1-3H3
• InChI Key： IFFVJZJFJJTUKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCCC1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{2-4-(dimethylamino)phenylethyl}-3-methylbenzene-1-sulfonamide

N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide, also known by its CAS number 953941-27-0, is a complex organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which combines a sulfonamide group with a dimethylamino-substituted phenyl group. The molecule's structure and properties make it a subject of interest in both academic research and industrial applications.

The chemical structure of N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide consists of a benzene ring substituted with a methyl group at the 3-position and a sulfonamide group at the 1-position. The sulfonamide group is further connected to an ethyl chain, which terminates in a phenyl ring substituted with a dimethylamino group at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. Its sulfonamide group is known to exhibit strong hydrogen bonding capabilities, which can enhance the compound's solubility and bioavailability. Additionally, the dimethylamino group contributes to the molecule's lipophilicity, allowing it to interact effectively with biological membranes. These properties make N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide a promising candidate for use in pharmaceutical formulations targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of the sulfonamide precursor, followed by the introduction of the ethyl chain and subsequent substitution with the dimethylaminophenyl group. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide with greater accuracy. Molecular modeling studies have revealed that the compound exhibits moderate stability under physiological conditions, with potential for interaction with key enzymes involved in various disease pathways. These findings have sparked interest in exploring its therapeutic potential in areas such as oncology and neurodegenerative diseases.

The compound's toxicity profile has also been a subject of recent investigations. Preliminary studies indicate that N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide demonstrates low acute toxicity in experimental models, suggesting its potential for safe use in therapeutic applications. However, further long-term studies are required to fully assess its safety profile and suitability for human use.

In conclusion, N-{2-[4-(Dimethylamino)Phenyl]Ethyl}-3-Methylbenzene-1-Sulfonamide (CAS No. 953941-27-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with favorable physicochemical properties, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.